Cas no 900000-68-2 (N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide
• CAS No: 900000-68-2
• MF: C₂₁H₁₅FN₂OS
• MW: 362.420006990433
• CID: 5492669
• Update Time: 2025-05-24

N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-(2-benzothiazolyl)phenyl]-4-fluoro-
• N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H15FN2OS/c22-15-11-9-14(10-12-15)13-20(25)23-17-6-2-1-5-16(17)21-24-18-7-3-4-8-19(18)26-21/h1-12H,13H2,(H,23,25)
• InChI Key： KJNHKFDPHPJYMG-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC=C2C2=NC3=CC=CC=C3S2)=O)=CC=C(F)C=C1

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide

N-2-(1,3-Benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide: A Comprehensive Overview

The compound CAS No. 900000-68-2, also known as N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide is characterized by a benzothiazole ring fused with a phenyl group and an acetamide moiety. The benzothiazole group is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The presence of the 4-fluorophenyl group introduces additional electronic and steric effects, which can significantly influence the compound's interactions with biological systems. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetic properties.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient synthetic routes to construct this molecule, often employing multi-component reactions or stepwise synthesis strategies. For instance, the formation of the benzothiazole ring can be achieved through condensation reactions involving o-aminothiophenol derivatives and aldehydes or ketones. The subsequent introduction of the acetamide group and fluorophenyl substituent requires precise control over reaction conditions to ensure high yields and purity. These advancements in synthetic chemistry have paved the way for large-scale production of this compound for both research and commercial purposes.

The pharmacological properties of N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a therapeutic agent in various disease models, including cancer and inflammatory disorders. The compound exhibits selective inhibitory activity against key enzymes involved in these pathological processes, making it a promising candidate for drug development. Moreover, its ability to cross cellular membranes and target specific intracellular pathways has been validated through advanced imaging techniques and molecular modeling studies.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to emit fluorescence under specific conditions could enhance device performance. These findings underscore the versatility of this compound across multiple scientific disciplines.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects through structural modifications. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield further insights into its therapeutic potential. As technology continues to advance, the integration of artificial intelligence (AI) in drug design may accelerate the discovery of novel analogs with improved efficacy.

In conclusion, N-2-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorophenyl)acetamide (CAS No. 900000-68-2) represents a remarkable example of how advanced chemical synthesis and interdisciplinary research can lead to innovative solutions in science and medicine. Its unique structure, coupled with emerging findings from cutting-edge studies, positions it as a key player in future advancements across various fields.